4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine dihydrochloride
Overview
Description
This compound contains a triazole ring, which is a type of heterocyclic amine, and a piperidine ring, which is a common motif in many pharmaceuticals . The presence of these functional groups could suggest potential biological activity, but without specific studies on this compound, it’s hard to predict its exact properties.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Piperidine derivatives are usually solid at room temperature .Scientific Research Applications
Synthesis and Antimicrobial Activities : A study by Bektaş et al. (2007) presented the synthesis of various 1,2,4-triazole derivatives, including compounds similar to 4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine dihydrochloride. These compounds were screened for antimicrobial activities, with some showing good or moderate activities against test microorganisms (Bektaş et al., 2007).
Design and Synthesis for Antimicrobial Application : Another study by Başoğlu et al. (2013) involved the synthesis of azole derivatives, including 1,2,4-triazole compounds. These compounds were evaluated for antimicrobial activities, indicating potential application in this area (Başoğlu et al., 2013).
Potential in Antifungal Treatments : Sangshetti and Shinde (2010) reported on the synthesis of 1,2,4-triazines with triazole and piperidine rings, exhibiting significant antifungal activity. This suggests the potential of similar compounds in antifungal applications (Sangshetti & Shinde, 2010).
Application in Anticonvulsant Drugs : A study by Song et al. (2020) explored the synthesis of nonimidazole H3R antagonists/inverse agonists incorporating the 1,2,4-triazole moiety. They discovered that some of these compounds showed promise as anticonvulsant drugs, indicating a potential application for similar triazole compounds (Song et al., 2020).
Anticancer Activities in Prostate Cancer Cells : Demirci and Demirbas (2019) synthesized Mannich bases using compounds including 1,2,4-triazole and evaluated their anticancer activities against prostate cancer cells. The results indicated moderate cytotoxic activity, suggesting a potential application in cancer treatment (Demirci & Demirbas, 2019).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-piperidin-4-yl-1,2,4-triazol-3-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N5.2ClH/c8-7-11-10-5-12(7)6-1-3-9-4-2-6;;/h5-6,9H,1-4H2,(H2,8,11);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXWSHKPVWYQBNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2C=NN=C2N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Cl2N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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